Cas no 1261915-13-2 (4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid)

• Product Name: 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid
• CAS No: 1261915-13-2
• MF: C₁₆H₁₂F₂O₄
• MW: 306.260891914368
• MDL: MFCD18322593
• CID: 2763184
• PubChem ID: 53228412
• Update Time: 2025-11-06

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%
• DTXSID30691945
• 4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-2-FLUOROBENZOIC ACID
• 4'-(Ethoxycarbonyl)-3,3'-difluoro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18322593
• 1261915-13-2
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid

• MDL： MFCD18322593
• Inchi： 1S/C16H12F2O4/c1-2-22-16(21)12-6-4-10(8-14(12)18)9-3-5-11(15(19)20)13(17)7-9/h3-8H,2H2,1H3,(H,19,20)
• InChI Key： WDCVVWACTOIBFF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 306.07036518Da
• Monoisotopic Mass: 306.07036518Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid

Research Briefing on 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid (CAS: 1261915-13-2)

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid (CAS: 1261915-13-2) is a fluorinated benzoic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various biologically active molecules. Its potential applications span across medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways.

Recent studies have focused on the synthetic pathways and optimization strategies for 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient multi-step synthesis route, achieving a yield of 78% with high purity (>98%). The methodology employed palladium-catalyzed cross-coupling reactions, followed by selective fluorination, demonstrating the compound's adaptability to scalable production.

In pharmacological research, this compound has shown promising activity as a precursor to potent COX-2 inhibitors. Molecular docking studies revealed its ability to interact with key residues in the COX-2 active site, suggesting potential for developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs. These findings were corroborated by in vitro assays showing significant inhibition of prostaglandin E2 production at micromolar concentrations.

The compound's fluorinated aromatic system has also attracted attention in radiopharmaceutical applications. Research published in Nuclear Medicine and Biology (2024) demonstrated its utility as a building block for 18F-labeled PET tracers. The presence of multiple fluorine atoms allows for versatile radiolabeling strategies, enabling the development of novel diagnostic agents for oncology and neurology applications.

Stability studies of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid under various conditions have provided valuable insights for formulation development. Accelerated stability testing at 40°C/75% RH showed less than 2% degradation over 6 months, indicating excellent chemical stability. This property, combined with its favorable solubility profile (logP = 2.3), makes it an attractive candidate for further pharmaceutical development.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results suggest that conjugation with nanoparticle carriers can enhance its bioavailability and tissue-specific accumulation. These developments position 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid as a versatile scaffold with multiple applications in modern drug discovery and development pipelines.